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Compound of Interest

Compound Name: 3-Oxopropanoic acid

Cat. No.: B036008

A deep dive into the metabolic consequences of 3-Oxopropanoic acid, offering a comparative
analysis for researchers, scientists, and drug development professionals. This guide
synthesizes metabolomics data to illuminate the pathways impacted by this critical organic
acid, providing a foundation for future research and therapeutic development.

3-Oxopropanoic acid, also known as 3-hydroxypropionic acid (3-HP) or malonic
semialdehyde, is a key intermediate in the catabolism of branched-chain amino acids and
propionic acid. Its influence extends across various metabolic networks, and understanding its
impact is crucial for fields ranging from metabolic engineering to drug discovery. This guide
provides a comparative overview of the metabolic pathways affected by 3-Oxopropanoic acid,
drawing on quantitative data from metabolomics studies.

Comparative Analysis of Metabolite Levels

Metabolomic studies reveal a significant rewiring of cellular metabolism in the presence of 3-
Oxopropanoic acid. The following table summarizes the fold changes in key metabolites
observed in a comparative study between a 3-HP-producing Synechocystis sp. PCC 6803
strain and its wild-type counterpart. This data provides a quantitative glimpse into the metabolic
shifts driven by the endogenous production of 3-HP.
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Fold Change (3-HP

Metabolite . . )
Metabolite producing vs. Wild  p-value
Category
Type)
Glycolysis/Gluconeo Glucose-6-phosphate
Y ] Y g pRosP 1.8 <0.05
enesis (G6P)
Fructose-6-phosphate
1.9 <0.05
(F6P)
3-Phosphoglycerate
phogy 15 <0.05
(3-PGA)
Phosphoenolpyruvate
P by 1.6 <0.05
(PEP)
TCA Cycle Citrate 14 <0.05
Isocitrate 1.3 <0.05
Fumarate 15 <0.05
Malate 1.7 <0.05
Amino Acid
) Glutamate (Glu) 1.6 <0.05
Metabolism
Aspartate (Asp) 14 <0.05
Alanine (Ala) 1.3 <0.05
Valine (Val) 1.2 <0.05
Leucine (Leu) 1.2 <0.05
Pentose Phosphate 6-Phosphogluconate
1.7 <0.05
Pathway (6PG)
Ribose-5-phosphate
15 <0.05
(R5P)
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Key Metabolic Pathways Affected by 3-
Oxopropanoic Acid

The metabolomics data points to a concerted upregulation of several key metabolic pathways
in response to 3-Oxopropanoic acid. These alterations suggest a cellular strategy to manage
the increased metabolic burden and supply the necessary precursors and energy for 3-HP
synthesis and general cellular functions.

Central Carbon Metabolism

The observed increases in glycolytic and TCA cycle intermediates suggest a heightened flux
through these central carbon pathways.[1][2] This is likely a mechanism to increase the supply
of ATP, reducing power (NADH and FADH2), and precursor molecules required for various
biosynthetic processes, including the synthesis of 3-HP itself.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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